Cas no 574-09-4 (2-Ethoxy-2-phenylacetophenone)
2-Ethoxy-2-phenylacetophenone is a specialized organic compound primarily used as a photoinitiator in UV-curable coatings, inks, and adhesives. Its key advantage lies in its efficient free-radical generation upon UV exposure, enabling rapid polymerization and high curing efficiency. The ethoxy group enhances solubility in various formulations, while the phenylacetophenone backbone ensures strong absorption in the UV spectrum (typically 250-350 nm). This compound exhibits excellent thermal stability and low volatility, making it suitable for industrial applications requiring precise curing control. Its compatibility with acrylate-based systems further broadens its utility in high-performance coatings and electronics encapsulation.
2-Ethoxy-2-phenylacetophenone structure
Product Name:2-Ethoxy-2-phenylacetophenone
CAS No:574-09-4
MF:C16H16O2
MW:240.297044754028
MDL:MFCD00009242
CID:82554
PubChem ID:24850393
Update Time:2026-05-14
2-Ethoxy-2-phenylacetophenone Chemical and Physical Properties
Names and Identifiers
-
- Benzoin ethyl ether
- 2-ETHOXY-1,2-DIPHENYLETHANONE
- 2-ETHOXY-2-PHENYLACETOPHENONE
- ALPHA-ETHOXY-ALPHA-PHENYLACETOPHENONE
- ETHOXY PHENYLACETOPHENONE
- O-ETHYLBENZOIN
- 2-Ethoxy-1,2-diphenyl-1-ethanone
- 2-ethoxy-1,2-diphenyl-ethanon
- Ethoxybenzoin
- 2-Ethoxy-1,2-diphenyl-1-ethananone
- 2-Ethoxy-2-phenylacetophone
- alpha-Ethoxydeoxybenzoin
- 2-ethoxy-1,2-diphenylethan-1-one
- 2-Ethylbenzoin
- Benzoin ethyl
- Ethanone, 2-ethoxy-1,2-diphenyl-
- à-ethoxy-à-phenylacetophenone
- benzoin ethyl ether ethoxybenzoin
- PS-8A
- α-Ethoxy-α-phenylacetophenone
- 2-ethoxy-1,2-diphenyl-ethanone
- (+/-)-Benzoin ethyl ether
- 2-Ethoxybenzoin
- 2-Ethoxy-2-phenylacetophenone
-
- MDL： MFCD00009242
- Inchi： 1S/C16H16O2/c1-2-18-16(14-11-7-4-8-12-14)15(17)13-9-5-3-6-10-13/h3-12,16H,2H2,1H3
- InChI Key： KMNCBSZOIQAUFX-UHFFFAOYSA-N
- SMILES： CCOC(C1=CC=CC=C1)C(=O)C2=CC=CC=C2
- BRN： 2053926
Computed Properties
- Exact Mass: 240.11500
- Monoisotopic Mass: 240.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 26.3A^2
Experimental Properties
- Color/Form: Powder
- Density: 1.083
- Melting Point: 56.0 to 61.0 deg-C
- Boiling Point: 194-195°C 20mm
- Flash Point: 194-195°C/20mm
- Refractive Index: 1.5727
- PSA: 26.30000
- LogP: 3.64710
- Merck: 1093
- Sensitiveness: Sensitive to humidity
- Solubility: Soluble in ethanol, diethyl ether, benzene and petroleum, insoluble in water.
2-Ethoxy-2-phenylacetophenone Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H317,H400
- Warning Statement： P273,P280
- Hazardous Material transportation number：UN 3077 9/PG 3
- WGK Germany：2
- Hazard Category Code： 43-50/53
- Safety Instruction： S36/37-S60-S61
-
Hazardous Material Identification：
- HazardClass：9
- PackingGroup：III
- TSCA：Yes
- Risk Phrases：R43
2-Ethoxy-2-phenylacetophenone Customs Data
- HS CODE：2942000000
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Ethoxy-2-phenylacetophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd. | BBP80731-5mg |
Benzoin ethyl ether |
574-09-4 | 98.0% | 5mg |
¥90 | 2021-05-07 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 172006-50G |
2-Ethoxy-2-phenylacetophenone |
574-09-4 | 50g |
¥669.5 | 2023-12-10 | ||
| TRC | B130443-250mg |
Benzoin Ethyl Ether |
574-09-4 | 250mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B130443-500mg |
Benzoin Ethyl Ether |
574-09-4 | 500mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B130443-2.5g |
Benzoin Ethyl Ether |
574-09-4 | 2.5g |
$ 80.00 | 2022-06-07 | ||
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020019-100g |
2-Ethoxy-2-phenylacetophenone |
574-09-4 | 97% | 100g |
￥202 | 2023-07-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020019-25g |
2-Ethoxy-2-phenylacetophenone |
574-09-4 | 97% | 25g |
￥88 | 2023-07-11 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R020019-500g |
2-Ethoxy-2-phenylacetophenone |
574-09-4 | 97% | 500g |
￥897 | 2023-07-11 | |
| BAI LING WEI Technology Co., Ltd. | 319287-25G |
Benzoin ethyl ether, 99% |
574-09-4 | 99% | 25G |
￥ 253 | 2022-04-26 | |
| BAI LING WEI Technology Co., Ltd. | 319287-100G |
Benzoin ethyl ether, 99% |
574-09-4 | 99% | 100G |
￥ 783 | 2022-04-26 |
2-Ethoxy-2-phenylacetophenone Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:574-09-4)BENZOIN ETHYL ETHER
Order Number:sfd16327
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:37
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:574-09-4)2-Ethoxy-2-phenylacetophenone
Order Number:A1205670
Stock Status:in Stock
Quantity:500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 03:42
Price ($):202.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:574-09-4)BENZOIN ETHYL ETHER
Order Number:LE3966
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com
2-Ethoxy-2-phenylacetophenone Related Literature
-
Liang Gu,Huilong Dong,Zhe Sun,Youyong Li,Feng Yan RSC Adv. 2016 6 94387
-
Yuanyuan Ji,Hongxi Luo,Geoffrey M. Geise Phys. Chem. Chem. Phys. 2020 22 7283
-
Ziang Xu,Lei Wan,Yiwen Liao,Peican Wang,Kai Liu,Baoguo Wang J. Mater. Chem. A 2021 9 23485
-
Yangyang Ma,Zhongtian Du,Fei Xia,Jiping Ma,Jin Gao,Jie Xu RSC Adv. 2016 6 110229
-
Xianghong Qian,Jing Lei,Sumith Ranil Wickramasinghe RSC Adv. 2013 3 24280
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